Cas no 1310699-57-0 ((2S)-pent-4-yn-2-amine)

• Product Name: (2S)-pent-4-yn-2-amine
• CAS No: 1310699-57-0
• MF: C₅H₉N
• MW: 83.1316611766815
• CID: 5915755
• PubChem ID: 71565215
• Update Time: 2025-05-26

(2S)-pent-4-yn-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-2-amine, (2S)-
• (2S)-pent-4-yn-2-amine
• BB 0257003
• 1310699-57-0
• (S)-Pent-4-yn-2-amine
• EN300-1266103

• Inchi： 1S/C5H9N/c1-3-4-5(2)6/h1,5H,4,6H2,2H3/t5-/m0/s1
• InChI Key： ATNZRYIKSXYJKY-YFKPBYRVSA-N
• SMILES： C[C@H](N)CC#C

Computed Properties

• Exact Mass: 83.073499291g/mol
• Monoisotopic Mass: 83.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.840±0.06 g/cm3(Predicted)
• Boiling Point: 115.1±23.0 °C(Predicted)
• pka: 8.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2S)-pent-4-yn-2-amine

Introduction to (2S)-pent-4-yn-2-amine (CAS No. 1310699-57-0)

(2S)-pent-4-yn-2-amine, also known by its CAS number 1310699-57-0, is a chiral compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a terminal alkyne and an amino group, which make it a valuable building block for the synthesis of complex molecules with diverse biological activities.

The (2S)-pent-4-yn-2-amine molecule is particularly interesting due to its potential applications in the development of novel therapeutics and diagnostic tools. Recent research has highlighted its utility in click chemistry reactions, where it can be used to introduce functional groups into biomolecules with high efficiency and selectivity. This property has made it an essential reagent in the synthesis of bioconjugates, which are crucial for various biomedical applications, including targeted drug delivery and imaging agents.

In the context of medicinal chemistry, (2S)-pent-4-yn-2-amine has been explored for its role in the synthesis of peptidomimetics and other small molecules that can modulate protein-protein interactions. These interactions are often critical in various disease pathways, and the ability to selectively target them with small molecules can lead to the development of new therapeutic strategies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2S)-pent-4-yn-2-amine derivatives could effectively inhibit specific protein-protein interactions involved in cancer cell signaling pathways.

The chiral nature of (2S)-pent-4-yn-2-amine is another key aspect that contributes to its significance in chemical biology. Chirality plays a crucial role in determining the biological activity and pharmacological properties of many compounds. The (2S) configuration of this compound ensures that it can interact with biological targets in a highly specific manner, which is essential for optimizing therapeutic efficacy and minimizing side effects.

Recent advances in synthetic methods have also facilitated the large-scale production of (2S)-pent-4-yn-2-amine with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve this goal, making it more accessible for both academic research and industrial applications. The availability of this compound in high purity has further expanded its utility in drug discovery and development pipelines.

In addition to its synthetic applications, (2S)-pent-4-yn-2-amine has been studied for its potential as a probe molecule in cellular assays. Its ability to undergo efficient click reactions allows researchers to label biomolecules with fluorescent or biotin tags, enabling detailed studies of cellular processes at the molecular level. This has significant implications for understanding disease mechanisms and developing new diagnostic tools.

The safety profile of (2S)-pent-4-yn-2-amine is another important consideration. While it is not classified as a hazardous or controlled substance, proper handling and storage protocols should be followed to ensure laboratory safety. Researchers should adhere to standard guidelines for working with organic compounds, including using appropriate personal protective equipment (PPE) and ensuring adequate ventilation.

In conclusion, (2S)-pent-4-yn-2-amine (CAS No. 1310699-57-0) is a versatile and valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features, chiral configuration, and synthetic accessibility make it an essential tool for researchers working on the development of novel therapeutics and diagnostic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.